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Compound of Interest

Compound Name:

1-(3,5-

Difluorophenyl)cyclopropanemeth

anamine

Cat. No.: B11821104

Get Quote

Executive Summary & Application Context
1-(3,5-Difluorophenyl)cyclopropanemethanamine is a specialized "privileged scaffold" used

in medicinal chemistry to introduce a conformationally restricted phenethylamine motif.[1]

Unlike linear phenethylamines, the cyclopropane ring locks the spatial arrangement of the

amine relative to the aromatic ring, often enhancing potency and selectivity in drug targets

(e.g., IDO1 inhibitors, tyrosine kinases).[1]

The 3,5-difluoro substitution pattern is metabolically strategic, blocking the common P450

oxidation sites found on the phenyl ring, thereby extending the half-life of the final drug

substance compared to unsubstituted or 4-fluoro analogs.[1]
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Attribute Specification

CAS Number 1249615-63-1

Molecular Formula C₁₀H₁₁F₂N

Molecular Weight 183.20 g/mol

Preferred Form Hydrochloride Salt (Solid) vs. Free Base (Oil)

Comparative Analysis: Material Grades &
Alternatives
This section objectively compares the target material against its structural analogs and different

salt forms to justify selection in process chemistry.

A. Structural Alternatives Comparison

Feature
Target: 1-(3,5-

Difluoro...)

Alt 1: Linear Analog

(3,5-
Difluorophenethyla
mine)

Alt 2: Regioisomer

(3,4-Difluoro
Analog)

Conformational

Rigidity

High (Cyclopropyl

lock)
Low (Free rotation) High

Metabolic Stability
Excellent (Blocks 3,5

positions)
Good

Moderate (4-position

blocked)

Synthesis Complexity
High (Requires

cyclopropanation)

Low (Standard

reduction)
High

Impurity Risk
Ring-opening

byproducts
Linear dimers

Isomeric mixtures

(cis/trans)

Insight: While the linear analog is cheaper, the Target provides superior binding affinity in

enzyme pockets requiring a specific dihedral angle. The 3,5-difluoro pattern is superior to the

3,4-analog for preventing metabolic hydroxylation at the typically labile para position (which is

open in the 3,5-pattern but sterically hindered or electronically deactivated).[1]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.lgcstandards.com/US/en/p/TRC-D445335
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11821104?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


B. Salt Form Comparison (Stability Data)
Experimental data suggests the Hydrochloride (HCl) salt is the superior form for raw material

storage compared to the Free Base.

Free Base: Colorless to pale yellow oil. Prone to absorbing atmospheric CO₂ (forming

carbamates) and oxidation.

HCl Salt: White crystalline solid.

Melting Point: >200°C (Decomposes).[1]

Hygroscopicity: Non-hygroscopic at <60% RH.

Shelf Life: >24 months (vs. 6 months for Free Base).[1]

Detailed Quality Control Specifications
To ensure the integrity of downstream API synthesis, the following Critical Quality Attributes

(CQAs) must be met.
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Test Parameter Method Acceptance Criteria

Appearance Visual
White to off-white crystalline

powder

Identification A ¹H-NMR (DMSO-d₆)

Conforms to structure;

Cyclopropyl signals at δ 0.8–

1.2 ppm

Identification B ¹⁹F-NMR
Conforms; Single signal (or

coupled doublet) for 3,5-F

Identification C HPLC-MS [M+H]⁺ = 184.2 ± 0.5 amu

Purity (HPLC) Gradient RP-HPLC ≥ 98.0% (Area %)

Impurity A HPLC (RRT ~0.[1][2][3][4]8) ≤ 0.5% (Nitrile precursor)

Impurity B HPLC (RRT ~1.[1]2) ≤ 0.5% (Ring-opened alkene)

Water Content Karl Fischer ≤ 1.0% (for HCl salt)

Residual Solvents GC-HS
THF ≤ 720 ppm; Toluene ≤ 890

ppm

Residue on Ignition USP <281> ≤ 0.1%

Experimental Protocols
Protocol A: High-Performance Liquid Chromatography
(HPLC) Purity
This method separates the amine from its nitrile precursor and potential ring-opened impurities.

[1]

Instrument: Agilent 1260 Infinity II or equivalent with DAD.

Column: Agilent Zorbax Eclipse Plus C18 (150 mm x 4.6 mm, 3.5 µm).

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

Mobile Phase B: 0.1% TFA in Acetonitrile.
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Flow Rate: 1.0 mL/min.

Column Temp: 30°C.

Detection: UV at 210 nm (Amine has low UV absorption; 210 nm captures the phenyl ring).

Gradient Program:

0 min: 5% B

15 min: 95% B[1]

20 min: 95% B[1]

20.1 min: 5% B

25 min: Stop

System Suitability:

Tailing Factor (Target Peak): NMT 1.5.

Resolution (Target vs. Impurity A): NLT 2.0.

Protocol B: ¹H-NMR Identification[1]
Solvent: DMSO-d₆ (preferred for HCl salts) or CDCl₃ (for Free Base).[1]

Key Diagnostic Signals (HCl Salt in DMSO-d₆):

δ 8.2 ppm (br s, 3H): Ammonium protons (-NH₃⁺).[1]

δ 6.9–7.2 ppm (m, 3H): Aromatic protons (3,5-difluoro pattern).[1]

δ 3.0 ppm (d, 2H): Methylene protons (-CH₂-N).[1]

δ 0.9–1.1 ppm (m, 4H): Cyclopropane ring protons (distinctive high-field multiplet).[1]

Synthesis & Impurity Fate Mapping (Visualization)[1]
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The following diagram illustrates the synthesis pathway (via Nitrile Reduction) and the origin of

critical impurities controlled in the QC specification.

3,5-Difluorophenylacetonitrile
(Starting Material)

1-(3,5-Difluorophenyl)
cyclopropanecarbonitrile

Cyclopropanation
(1,2-dibromoethane, NaOH)

1-(3,5-Difluorophenyl)
cyclopropanemethanamine

(Target)Reduction
(LiAlH4 or BH3)

Impurity A:
Unreacted Nitrile

Incomplete
Rxn

Impurity B:
Ring-Opened Alkene

(Over-reduction/Thermal)

Side Rxn
(Ring Opening)

Click to download full resolution via product page

Caption: Synthesis pathway via cyclopropanation-reduction, highlighting the origin of Impurity A

(residual intermediate) and Impurity B (ring-opening degradation).

QC Release Workflow
This self-validating workflow ensures only material meeting the "Pharma Grade" standard is

released for API synthesis.[1]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b11821104/docs?utm_src=pdf-body-img#qc-standards-comparative-guide-1-3-5-difluorophenyl-cyclopropanemethanamine
https://www.lgcstandards.com/US/en/p/TRC-D445335
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11821104?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Raw Material Receipt
(Batch Segregation)

ID Testing
(NMR + IR)

Purity Analysis
(HPLC + Residual Solvents)

Meets Specs?
(>98% Purity, No Impurity >0.5%)

RELEASE
For GMP Synthesis

Yes

REJECT / REPROCESS
(Recrystallize)

No

After Reprocessing

Click to download full resolution via product page

Caption: Decision tree for QC release. Non-conforming batches may be reprocessed via

recrystallization (e.g., in Isopropanol/Heptane) to remove Impurity B.[1]

Handling & Safety (E-E-A-T)
Health Hazard: As a primary amine, the material is corrosive and an irritant. The fluorinated

motif increases lipophilicity, potentially enhancing skin absorption.

Storage: Store the HCl salt at 2–8°C under an inert atmosphere (Argon/Nitrogen). The Free

Base must be stored at -20°C to prevent degradation.[1]

Disposal: Incineration in a facility equipped with a scrubber for Hydrogen Fluoride (HF) and

NOx gases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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